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Compound Name: 3-Methyloct-6-enal

Cat. No.: B15492191 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Methyloct-6-enal, an unsaturated aldehyde. Due to the limited availability of

direct experimental data for this specific compound, this guide incorporates data from

structurally similar compounds to provide estimations for its physicochemical and spectroscopic

characteristics. It also outlines general experimental protocols for the synthesis, purification,

and analysis of unsaturated aldehydes, and discusses their typical biological activities and

safety considerations. This document aims to serve as a valuable resource for professionals in

research and drug development who are interested in the properties and potential applications

of 3-Methyloct-6-enal and related compounds.

Chemical and Physical Properties
Direct experimental data for the physicochemical properties of 3-Methyloct-6-enal are not

readily available in the literature. Therefore, the following table includes computed properties

from reputable chemical databases, which serve as valuable estimates. For context,

experimental data for a structurally similar C9 aldehyde, Nonanal (Aldehyde C-9), is also

provided.
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Property
3-Methyloct-6-enal
(Computed)

Nonanal
(Experimental)

Reference

Molecular Formula C₉H₁₆O C₉H₁₈O [1]

Molecular Weight 140.22 g/mol 142.24 g/mol [1]

Boiling Point Not available 190-192 °C

Melting Point Not available -18 °C

Density Not available 0.827 g/cm³ at 25 °C [2]

Solubility Not available

Insoluble in water;

soluble in organic

solvents

XLogP3 2.3 3.4 [1]

Topological Polar

Surface Area
17.1 Å² 17.1 Å² [1]

Flash Point Not available 63 °C [3]

Refractive Index Not available 1.421 - 1.426 @ 20°C [2]

Spectroscopic Data
Detailed experimental spectra for 3-Methyloct-6-enal are not publicly available. However,

based on the known spectroscopic characteristics of unsaturated aldehydes, the following

provides an expected profile for this compound.[4][5][6][7][8][9]

¹H NMR Spectroscopy
The proton NMR spectrum of 3-Methyloct-6-enal is expected to show characteristic signals for

the aldehydic proton, olefinic protons, and various aliphatic protons.
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Protons
Expected Chemical Shift
(ppm)

Expected Multiplicity

Aldehydic proton (-CHO) 9.4 - 9.8 Triplet

Olefinic protons (-CH=CH-) 5.3 - 5.5 Multiplet

Methine proton (-CH(CH₃)-) ~2.2 Multiplet

Methylene protons adjacent to

C=O
~2.4 Multiplet

Other methylene protons 1.2 - 2.1 Multiplets

Methyl protons (-CH₃) 0.9 - 1.1 Doublet and Triplet

¹³C NMR Spectroscopy
The carbon NMR spectrum will provide information on the different carbon environments within

the molecule.[10][11][12][13]

Carbon Expected Chemical Shift (ppm)

Carbonyl carbon (C=O) 190 - 205

Olefinic carbons (-C=C-) 120 - 140

Methine carbon (-C(CH₃)-) 30 - 40

Methylene carbons 20 - 40

Methyl carbons (-CH₃) 10 - 20

Infrared (IR) Spectroscopy
The IR spectrum of 3-Methyloct-6-enal will be characterized by the presence of strong

absorptions corresponding to the carbonyl and carbon-carbon double bonds.[4][5][6][7][8][9]
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Functional Group
Expected Absorption
Range (cm⁻¹)

Intensity

C=O stretch (aldehyde) 1710 - 1685 Strong

C-H stretch (aldehyde) 2830 - 2695 Medium (often two bands)

C=C stretch (alkene) 1650 - 1600 Medium to Weak

=C-H bend (alkene) 1000 - 650 Strong

C-H stretch (alkane) 2960 - 2850 Strong

Mass Spectrometry
The mass spectrum of 3-Methyloct-6-enal is expected to show a molecular ion peak and

characteristic fragmentation patterns for aldehydes, including α-cleavage and McLafferty

rearrangement.[7][9]

Fragmentation Expected m/z

Molecular Ion [M]⁺ 140

Loss of H radical [M-1]⁺ 139

Loss of ethyl radical [M-29]⁺ 111

Loss of propyl radical [M-43]⁺ 97

McLafferty rearrangement 58

Experimental Protocols
While specific protocols for 3-Methyloct-6-enal are not detailed in the literature, general

methodologies for the synthesis, purification, and characterization of unsaturated aldehydes

are well-established.

Synthesis of Unsaturated Aldehydes
A common method for the synthesis of α,β-unsaturated aldehydes is the aldol condensation

reaction, followed by dehydration. Other methods include oxidation of allylic alcohols and
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Wittig-type reactions.[14][15][16]

General Workflow for Aldol Condensation Synthesis

Aldehyde/Ketone +
Another Carbonyl Compound

β-Hydroxy Carbonyl
(Aldol Adduct)

 Aldol
Addition 

Base Catalyst
(e.g., NaOH, LDA) α,β-Unsaturated Aldehyde

 Elimination
of Water 

Dehydration
(Heat or Acid)

Click to download full resolution via product page

Caption: General workflow for the synthesis of α,β-unsaturated aldehydes via aldol

condensation.

Purification Protocol: Bisulfite Extraction
A standard method for purifying aldehydes from reaction mixtures involves extraction with a

saturated sodium bisulfite solution. The aldehyde forms a water-soluble adduct, which can be

separated from non-aldehydic organic impurities. The aldehyde can then be regenerated by

treatment with a base.[1][17][18]

Bisulfite Extraction Workflow

Crude Reaction Mixture
(Aldehyde + Impurities)

Add Saturated
NaHSO₃ Solution Separate Layers

Aqueous Layer
(Bisulfite Adduct)

Add Base
(e.g., Na₂CO₃)

Organic Layer
(Impurities)

Pure Aldehyde

Click to download full resolution via product page

Caption: Workflow for the purification of aldehydes using bisulfite extraction.
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Characterization
The purified aldehyde is typically characterized using a combination of the spectroscopic

methods detailed in Section 2 (NMR, IR, Mass Spectrometry) and chromatographic techniques

such as Gas Chromatography (GC) for purity assessment.

Biological Activity and Signaling Pathways
Specific biological activities and signaling pathways for 3-Methyloct-6-enal have not been

reported. However, as an α,β-unsaturated aldehyde, it is expected to exhibit biological activities

common to this class of compounds. These compounds are known to be reactive electrophiles

that can form covalent adducts with nucleophilic cellular macromolecules, such as proteins and

DNA.[19] This reactivity is the basis for both their biological signaling roles and their potential

toxicity.

Unsaturated aldehydes are involved in processes such as oxidative stress, inflammation, and

cell signaling. For instance, they can modulate the activity of transcription factors like Nrf2 and

NF-κB. The fungicidal activity of some C9 unsaturated aldehydes has also been reported.[20]

General Signaling Pathway of α,β-Unsaturated Aldehydes
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Caption: Generalized signaling pathway for α,β-unsaturated aldehydes.

Safety and Handling
Unsaturated aldehydes, particularly volatile ones, should be handled with care in a well-

ventilated area or fume hood.[21][22][23] Personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, is essential.

GHS Hazard Classification for Unsaturated Aldehydes (General):
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The GHS classification for specific unsaturated aldehydes can vary, but they are generally

considered hazardous.[24][25][26][27]

Flammable liquids

Acute toxicity (oral, dermal, inhalation)

Skin corrosion/irritation

Serious eye damage/eye irritation

Skin sensitization

Specific target organ toxicity

Always consult the specific Safety Data Sheet (SDS) for the compound being used for detailed

safety and handling information.

Conclusion
While direct experimental data for 3-Methyloct-6-enal is scarce, this guide provides a robust,

data-driven overview of its expected chemical properties and behavior based on established

chemical principles and data from analogous compounds. The provided experimental

frameworks for synthesis, purification, and analysis, along with the discussion of potential

biological activities and safety precautions, offer a solid foundation for researchers and

professionals working with this and other unsaturated aldehydes. Further experimental

investigation is warranted to definitively characterize the properties and biological functions of

3-Methyloct-6-enal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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